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Compound of Interest

Compound Name: CYCLOHEXANONE PEROXIDE

CAS No.: 12262-58-7

Cat. No.: B078128 Get Quote

Executive Summary & Chemical Profile
Cyclohexanone Peroxide (CYP) is not a single molecular entity but a mixture of

hydroperoxides and cyclic peroxides formed by the reaction of cyclohexanone with hydrogen

peroxide. Unlike simple dialkyl peroxides (e.g., di-tert-butyl peroxide), CYP possesses geminal

hydroperoxide functionality, making it highly susceptible to acid-catalyzed decomposition and

redox activation by transition metals (Co, Fe, V).

In drug development and biomedical research, CYP is primarily utilized as a low-temperature

radical initiator for curing unsaturated polyester resins (UPR) and vinyl esters used in

biomaterial scaffolds and medical device fabrication. Its potential as a stoichiometric oxidant for

specific transformations (e.g., sulfide to sulfoxide) is an emerging area of "green" oxidation

chemistry due to its high active oxygen content.
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Property Specification Notes

CAS Number 12262-58-7 (Mixture) Often cited as 78-18-2 (dimer).

Active Oxygen ~4.0 – 11.0% Varies by grade/formulation.

SADT ~60°C (140°F)
Self-Accelerating

Decomposition Temperature.

Half-Life (

)
10 h @ ~105°C

Thermal decomposition is

slow; usually requires

acceleration.

Activation Redox (Cobalt/Amine)
Decomposes at RT with Co(II)

promoters.

Solubility Phthalates, Alcohols Insoluble in water.[1]

Mechanism of Action: Radical Generation
CYP generates radicals through two primary pathways: Thermal Homolysis (slow, requires

heat) and Redox Activation (fast, room temperature). The redox pathway is critical for sensitive

biological applications where high heat must be avoided.

Redox Activation Pathway (Cobalt-Catalyzed)
The interaction between the hydroperoxide moiety of CYP and Cobalt(II) carboxylates (e.g.,

Cobalt Naphthenate/Octoate) follows a Haber-Weiss-like cycle.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://patents.google.com/patent/CN107266344A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclohexanone
Peroxide (ROOH)

Alkoxyl Radical
(RO•) + Co(II) → Co(III) + OH⁻

Peroxyl Radical
(ROO•)

 + Co(III) → Co(II) + H⁺

Co(II)
(Activator)

Co(III)
(Oxidized)

OxidationReduction (Regeneration)

Monomer / Substrate

Initiation

Propagation
Polymer / Oxidized ProductChain Reaction

Click to download full resolution via product page

Figure 1:Cobalt-mediated redox decomposition cycle of Cyclohexanone Peroxide. Note the

regeneration of the catalyst, allowing for rapid radical flux at ambient temperatures.

Safety & Handling Protocols (Critical)
WARNING: Cyclohexanone Peroxide is an organic peroxide.[2][3] It is unstable, flammable,

and can form explosive mixtures.

Never mix CYP directly with Promoters: Direct contact between CYP (peroxide) and Cobalt

accelerators (reducing agents) causes instantaneous, violent decomposition (fire/explosion).

Always mix the accelerator into the resin/solvent first, then add the peroxide.

Contamination Hazard: Contact with strong acids, amines, or transition metals (Fe, Cu) can

trigger SADT.

Storage: Store below 25°C in original polyethylene containers. Glass containers are

dangerous due to pressure buildup potential.
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Protocol A: Laboratory Synthesis of Cyclohexanone
Peroxide
For research requiring fresh, non-phlegmatized peroxide (e.g., for specific mechanistic studies).

Commercial sources are usually diluted in plasticizers.

Objective: Synthesize high-purity CYP from cyclohexanone. Scale: 100 mmol basis.

Reagents:

Cyclohexanone (9.8 g, 100 mmol)

Hydrogen Peroxide (30% aq., 11.3 g, 100 mmol)

Acid Catalyst: Dilute HCl or Amberlyst-15 (solid acid resin preferred for easier workup).

Solvent: Dibutyl phthalate (if phlegmatization is desired for safety).

Step-by-Step Workflow:

Setup: Place a 100 mL round-bottom flask in an ice bath (0°C). Add Cyclohexanone.[1][2][3]

[4][5][6][7]

Acidification: Add the acid catalyst (0.1 g Amberlyst-15) to the ketone.

Peroxidation: Add H₂O₂ dropwise over 30 minutes. Monitor temperature; do not exceed

10°C.

Note: The reaction is exothermic.

Reaction: Stir at 25°C for 2–4 hours. The mixture will separate into two phases or form a

white precipitate depending on the specific oligomers formed.

Workup:

If Solid: Filter the white precipitate (CYP). Wash with cold water (3x) to remove excess

H₂O₂.
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Safety Step: Immediately dissolve the solid in a plasticizer (e.g., dimethyl phthalate) if not

using immediately. Do not store dry pure CYP.

Validation: Iodometric titration to determine Active Oxygen (AO) content.

Protocol B: Radical Crosslinking of Biomaterials
(Hydrogels/Resins)
Standard protocol for curing methacrylate-functionalized polymers (e.g., GelMA, PEG-DMA)

using CYP.

Context: Used when UV curing is not feasible (e.g., opaque samples or in vivo molds).

Materials:

Resin: Methacrylate-functionalized polymer (10 g).

Initiator: CYP (50% paste in phthalate).

Accelerator: Cobalt Octoate (1% solution in styrene or solvent).

Procedure:

Preparation: Degas the resin under vacuum to remove oxygen (oxygen inhibits radical

polymerization).

Accelerator Addition: Add 0.1 – 0.5 wt% Cobalt Octoate to the resin. Mix thoroughly until

color is uniform (pink/purple).

Initiation: Add 1.0 – 2.0 wt% CYP paste.

Mixing: Stir gently for 60 seconds. Avoid introducing air bubbles.

Curing: Pour into mold.

Gel Time: 10–20 minutes at 25°C.

Peak Exotherm: Occurs at ~30-40 minutes.
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Post-Cure: Anneal at 60°C for 2 hours to maximize conversion.

Protocol C: Selective Oxidation of Sulfides (Green
Chemistry)
An emerging application utilizing the gem-dihydroperoxide nature of CYP to oxidize sulfides to

sulfoxides without over-oxidation to sulfones.

Mechanism: Electrophilic oxygen transfer from the hydroperoxide.

Reagents:

Sulfide substrate (e.g., Thioanisole, 1.0 equiv).

CYP (1.1 equiv, calculated based on Active Oxygen).

Solvent: Dichloromethane or Ethanol.

Catalyst: None required (or trace Silica gel).

Procedure:

Dissolve sulfide in solvent (0.5 M).

Add CYP slowly at Room Temperature.

Stir for 1–3 hours. Monitor by TLC.

Quench: Add saturated Sodium Sulfite (Na₂SO₃) solution to destroy excess peroxide.

Extraction: Extract with DCM, dry over MgSO₄.

Result: High selectivity for Sulfoxide (>95%) over Sulfone.
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Issue Probable Cause Corrective Action

Rapid Gelation / Smoking
"Runaway" reaction; too much

Cobalt.

Reduce Co-promoter

concentration by 50%. Ensure

heat dissipation (thin films).

Tacky Surface (Air Inhibition) Oxygen quenching radicals.
Cover mold with Mylar film or

cure under N₂ atmosphere.

Low Conversion (Soft material) Old CYP (Low Active Oxygen).

Self-Check: Perform an

iodometric titration on the CYP

source. AO should be >4%.

Cloudiness in Resin
Water contamination from CYP

paste.

Use anhydrous CYP

formulations or add a moisture

scavenger (molecular sieves).

References
Synthesis and Thermal Stability

Title: Thermal hazard analysis of cyclohexanone peroxide and its solutions.
Source: ResearchG

URL:[Link]

Radical Mechanism

Title: Tailoring the electron density of cobalt oxide clusters for aerobic cyclohexane oxid

Source: Dalton Transactions (RSC).[8]

URL:[Link]

Sulfide Oxidation Application

Title: Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide (Gem-
dihydroperoxide analog).
Source: PMC / NIH.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b078128?utm_src=pdf-body
https://www.researchgate.net/publication/303895995_Thermal_hazard_analysis_of_cyclohexanone_peroxide_and_its_solutions
https://pubs.rsc.org/en/content/articlelanding/2021/dt/d1dt02347k
https://pubs.rsc.org/en/content/articlelanding/2015/dt/c5dt02368a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


URL:[Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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